Cas no 1204355-58-7 (1-tert-butyl-1H-pyrazole-5-carbaldehyde)

1-tert-butyl-1H-pyrazole-5-carbaldehyde structure
1204355-58-7 structure
Product Name:1-tert-butyl-1H-pyrazole-5-carbaldehyde
CAS No:1204355-58-7
MF:C8H12N2O
MW:152.193681716919
MDL:MFCD00103498
CID:1089251
PubChem ID:56956056
Update Time:2025-04-20

1-tert-butyl-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(tert-Butyl)-1H-pyrazole-5-carbaldehyde
    • 2-tert-butylpyrazole-3-carbaldehyde
    • 1-tert-butyl-1H-pyrazole-5-carbaldehyde
    • AK139499
    • AKOS022172661
    • Z1618028744
    • DB-116170
    • 1204355-58-7
    • DTXSID70718983
    • DS-6689
    • CS-0161775
    • EN300-1608536
    • MFCD00103498
    • C71697
    • MDL: MFCD00103498
    • Inchi: 1S/C8H12N2O/c1-8(2,3)10-7(6-11)4-5-9-10/h4-6H,1-3H3
    • InChI Key: FNXSFOWYPJWBRA-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=NN1C(C)(C)C

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
  • XLogP3: 0.9

1-tert-butyl-1H-pyrazole-5-carbaldehyde Pricemore >>

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